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Introduction
IR-820 is a near-infrared (NIR) cyanine dye with broad applications in preclinical in vivo

imaging. Its spectral properties, falling within the NIR-I and extending into the NIR-II window,

allow for deep tissue penetration and reduced autofluorescence, making it an excellent

candidate for various imaging applications. This document provides a comprehensive guide to

the standard protocols for utilizing IR-820 for in vivo imaging, covering dye preparation, animal

handling, administration, imaging parameters, and data analysis.

Properties of IR-820
IR-820 is a water-soluble organic dye that exhibits a significant increase in fluorescence

quantum yield upon binding to serum albumin in vivo.[1] This property enhances its signal-to-

noise ratio for biological imaging. The dye's absorption and emission maxima can vary slightly

depending on its environment (e.g., in water versus serum).[2]

Table 1: Optical Properties of IR-820
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Property Wavelength (nm) Notes

Peak Excitation (in vitro) ~710 nm[1][3] Can vary.

Peak Emission (in vitro) ~820 nm[1][3][4] Can vary.

Peak Absorption (in 10% FBS) ~812 nm[5]
Red-shifted compared to

water.

Peak Emission (in 10% FBS) ~858 nm[2]
Red-shifted compared to

water.

Recommended Excitation for

In Vivo
793 nm or 808 nm[2][5]

Common laser lines for in vivo

systems.

Experimental Protocols
Dye Preparation

Reconstitution: Prepare a stock solution of IR-820 by dissolving the powdered dye in

phosphate-buffered saline (PBS) or dimethyl sulfoxide (DMSO).[4] For in vivo use, a final

solution in PBS is recommended.

Concentration: The final concentration for injection typically ranges from 0.2 mM to 2 mg/mL.

[2][4] The optimal concentration may vary depending on the application and animal model.

Storage: Store the stock solution at 4°C, protected from light.[4] It is recommended to freshly

prepare the final dilution for each experiment.

Animal Preparation
Animal Model: This protocol is primarily designed for mice, a common model in preclinical

imaging. Hairless mice are often used to minimize signal attenuation from fur.[1]

Anesthesia: Anesthetize the animal using a suitable anesthetic agent (e.g., isoflurane) for the

duration of the imaging session to prevent movement artifacts.[5]

Depilation: If using furred mice, carefully remove the fur from the region of interest to

improve light penetration and signal detection.[5]
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Administration of IR-820
The choice of administration route depends on the specific research question and the target

tissue.

Table 2: Administration Routes and Dosages for IR-820 in Mice

Administration
Route

Dosage Injection Volume Application

Intravenous (IV)
75 µM - 0.5 mg/mL[2]

[5]
100 - 200 µL[2][4]

Systemic

biodistribution,

angiography, tumor

imaging

Intraperitoneal (IP) 0.2 mM[4] 100 µL[4]
Systemic

biodistribution

Intramuscular (IM) 2 mg/mL[2] 100 µL[2]

Localized tissue

imaging, photothermal

therapy

Oral 7.5 µM[5] 400 µL[5]
Gastrointestinal tract

imaging

In Vivo Imaging
Imaging System: Utilize an in vivo imaging system equipped with appropriate excitation light

sources (e.g., lasers at 793 nm or 808 nm) and emission filters to capture the NIR

fluorescence of IR-820.[2][5]

Image Acquisition:

Acquire a baseline image of the animal before injecting the dye.

Administer the IR-820 solution via the chosen route.

Acquire a series of images at different time points post-injection to monitor the

biodistribution and clearance of the dye. The imaging schedule will depend on the
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administration route and the biological question.[3][5]

Exposure Time: Adjust the exposure time to achieve a good signal-to-noise ratio without

saturating the detector. Typical exposure times can range from 50 ms to 1000 ms.[5][6]

Pharmacokinetics and Biodistribution
The pharmacokinetic profile of IR-820 is influenced by the route of administration.

Intravenous Injection: The fluorescence signal typically peaks around 48 hours post-injection.

[3]

Intraperitoneal Injection: The peak fluorescence signal is observed around 6 hours after

injection.[3]

IR-820 primarily distributes to the liver and kidneys and is excreted through both the

hepatobiliary and renal systems.[5][7] Accumulation in tumors is also observed, likely due to

the enhanced permeability and retention (EPR) effect, with the tumor-to-background ratio

peaking around 48 hours post-injection.[5] Complete clearance from the body can take

approximately 5 weeks.[2]

Safety and Toxicity
IR-820 is generally considered to have good biocompatibility with negligible in vivo toxicity at

standard imaging doses.[2] However, at higher concentrations, some cytotoxicity has been

observed in vitro.[8][9] Encapsulation of IR-820 in nanoparticles can reduce its toxicity.[10]

Visualized Workflows
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Caption: A generalized workflow for in vivo imaging experiments using IR-820 dye.
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Caption: Biodistribution and clearance pathway of IR-820 after systemic administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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